Cas no 2229270-59-9 (2,2-dimethyl-6-(2-nitroethyl)-3,4-dihydro-2H-1-benzopyran)

• Product Name: 2,2-dimethyl-6-(2-nitroethyl)-3,4-dihydro-2H-1-benzopyran
• CAS No: 2229270-59-9
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6012521
• PubChem ID: 165966655
• Update Time: 2025-10-29

2,2-dimethyl-6-(2-nitroethyl)-3,4-dihydro-2H-1-benzopyran Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-6-(2-nitroethyl)-3,4-dihydro-2H-1-benzopyran
• EN300-1743130
• 2229270-59-9

• Inchi： 1S/C13H17NO3/c1-13(2)7-5-11-9-10(6-8-14(15)16)3-4-12(11)17-13/h3-4,9H,5-8H2,1-2H3
• InChI Key： JRLJHJURYSRCJK-UHFFFAOYSA-N
• SMILES： O1C2C=CC(CC[N+](=O)[O-])=CC=2CCC1(C)C

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55Ų

Additional information on 2,2-dimethyl-6-(2-nitroethyl)-3,4-dihydro-2H-1-benzopyran

Compound CAS No 2229270-59-9: 2,2-Dimethyl-6-(2-Nitroethyl)-3,4-Dihydro-2H-1-Benzopyran

The compound CAS No 2229270-59-9, also known as 2,2-Dimethyl-6-(2-Nitroethyl)-3,4-Dihydro-2H-1-Benzopyran, is a highly specialized organic molecule with a complex structure and unique properties. This compound belongs to the class of benzopyrans, which are fused bicyclic structures consisting of a benzene ring and a dihydropyran ring. The presence of the nitroethyl group at the 6-position and the dimethyl substitution at the 1-position introduces significant electronic and steric effects, making this compound a subject of interest in various research domains.

Recent studies have highlighted the potential of benzopyran derivatives in pharmacology and materials science. For instance, researchers have explored the role of nitro-substituted benzopyrans in modulating cellular signaling pathways, particularly in cancer biology. The nitro group is known to exhibit redox activity, which can influence the compound's interaction with biological systems. Additionally, the dimethyl substitution enhances the molecule's lipophilicity, potentially improving its bioavailability and permeability across cellular membranes.

In terms of synthesis, the preparation of CAS No 2229270-59-9 involves a multi-step process that typically includes Friedel-Crafts alkylation or acylation followed by nitration. The precise control of reaction conditions is crucial to ensure high yields and purity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the compound's identity and structural integrity.

From an applications perspective, benzopyran derivatives like CAS No 2229270-59-9 are being investigated for their potential in drug delivery systems. The compound's ability to form stable complexes with other molecules makes it a promising candidate for encapsulating therapeutic agents. Furthermore, its photochemical properties have been studied for applications in optoelectronics, where it exhibits unique absorption and emission characteristics under UV light.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the nitro group significantly alters the molecule's frontier molecular orbitals, enhancing its reactivity towards electrophilic substitution reactions. This understanding is critical for designing more efficient synthetic routes and optimizing its performance in various applications.

In conclusion, CAS No 2229270-59-9: 1-Benzopyran derivative stands out as a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for researchers in fields ranging from medicinal chemistry to materials science. As ongoing studies continue to uncover new properties and functions of this compound, its significance in both academic and industrial settings is expected to grow further.